6-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• IUPAC Name: 6-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• InChI: InChI=1S/C12H19BN2O2/c1-8-9(6-7-10(14)15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3,(H2,14,15)
• InChI Key: GSUFLCZLNBGBLC-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N=C(C=C2)N)C
• Molecular Formula: C12H19BN2O2
• DSSTOX Substance ID: DTXSID10694434
• Molecular Weight: 234.10 g/mol
• CAS RN: 1220219-97-5

Description

The compound “6-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine” is an organic intermediate with borate and sulfonamide groups. It is similar to 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole.

Synthesis Analysis

This compound can be synthesized through nucleophilic and amidation reactions. The synthesis involves the use of organoboron compounds, which are important intermediates in organic synthesis due to their high stability, low toxicity, and high reactivity in various transformation processes.

Molecular Structure Analysis

The structure of the compound can be characterized by 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For example, it can participate in borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It can also undergo hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 208.07. More detailed physical and chemical properties such as boiling point, density, and refractive index are not available in the retrieved data.

Mechanism of Action

Target of Action

Boronic acid derivatives like this compound are often used in suzuki-miyaura cross-coupling reactions , suggesting that its targets could be various organic compounds involved in these reactions.

Mode of Action

The compound likely interacts with its targets through a process known as transmetalation, a key step in Suzuki-Miyaura coupling . In this process, the boron atom in the compound forms bonds with a transition metal catalyst, facilitating the transfer of an organic group from boron to the metal .

Biochemical Pathways

The compound is likely involved in the Suzuki-Miyaura cross-coupling pathway . This pathway is a carbon-carbon bond-forming reaction that combines two organic groups: one attached to boron (from the compound) and the other attached to a halogen . The downstream effects of this pathway depend on the specific organic groups involved and can lead to the synthesis of a wide range of organic compounds.

Result of Action

The primary result of the compound’s action is the formation of new carbon-carbon bonds through Suzuki-Miyaura coupling . This can lead to the synthesis of a wide range of organic compounds, depending on the specific reactants used in the reaction.

Future Directions

The compound has potential applications in the field of organic synthesis, particularly in the synthesis of drugs. It can be used to protect diols, in the asymmetric synthesis of amino acids, Diels–Alder and Suzuki coupling reactions. It can also be used as enzyme inhibitors or specific ligand drugs. Furthermore, it can be used as fluorescent probes to identify hydrogen peroxide, sugars, copper and fluoride ions, and catecholamines.